Lipophilicity Contrast vs. 4-Chlorophenyl Analog
The target compound exhibits a measured/calculated LogP of 2.19 versus an XLogP3 of 3.6 for the 4‑chlorophenyl analog (3‑[(4‑chlorophenyl)sulfanyl]propane‑1‑sulfonyl chloride, CAS 1375067‑43‑8) [1]. This ~1.4‑unit LogP reduction conferred by the methoxy substituent translates to an approximately 25‑fold lower octanol/water partition coefficient, directly impacting the distribution between organic and aqueous phases during extractive workup and influencing retention time on reversed‑phase HPLC.
| Evidence Dimension | Lipophilicity (LogP / XLogP3) |
|---|---|
| Target Compound Data | LogP 2.19 (Fluorochem computed) |
| Comparator Or Baseline | 3-[(4-Chlorophenyl)sulfanyl]propane-1-sulfonyl chloride (CAS 1375067-43-8): XLogP3 3.6 (PubChem computed) |
| Quantified Difference | Δ LogP ≈ 1.4 units (~25‑fold lower partitioning coefficient for target) |
| Conditions | Computational prediction; Fluorochem LogP vs. PubChem XLogP3 derived from different algorithms — comparative trend directionally robust |
Why This Matters
For chemists designing compound libraries requiring aqueous compatibility or predictable reversed-phase purification, the lower lipophilicity of the methoxy-substituted target directly enables simpler downstream processing compared to the chloro analog.
- [1] PubChem, Compound Summary CID 71778252, 3-[(4-Chlorophenyl)sulfanyl]propane-1-sulfonyl chloride, CAS 1375067-43-8. XLogP3-AA: 3.6. View Source
